Cas no 48223-98-9 (2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol)
48223-98-9 structure
Product Name:2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
CAS No:48223-98-9
MF:C28H48O2
MW:416.679529190063
CID:2043998
PubChem ID:86052
Update Time:2025-04-21
2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
- 5,8-dimethyl-tocol
- beta-T
- beta-tocopherol
- gamma-tocopherol
- Vitamin Eβ
- NS00041319
- 48223-98-9
- FT-0675261
- 2,5,8-Trimethyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
- 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
- 6-Chromanol, 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
- 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-ol
- 2,5,8-Trimethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol
- DL-beta-Tocopherol
- 3,4-Dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
- 2,5,8-trimethyl-2-(4,8,12-trimethyl tridecyl)-6-chromanol
- DTXSID50873423
- WGVKWNUPNGFDFJ-UHFFFAOYSA-N
- SCHEMBL2695150
- .beta.-Tokoferol
- CHEBI:180962
- 148-03-8
- LMB23075
-
- Inchi： 1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-24(6)26(29)19-23(5)27(25)30-28/h19-22,29H,8-18H2,1-7H3
- InChI Key： WGVKWNUPNGFDFJ-UHFFFAOYSA-N
- SMILES： O1C2C(C)=CC(=C(C)C=2CCC1(C)CCCC(C)CCCC(C)CCCC(C)C)O
Computed Properties
- Exact Mass: 416.365430770g/mol
- Monoisotopic Mass: 416.365430770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 12
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.3
- Topological Polar Surface Area: 29.5Ų
2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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